Cas no 1482496-86-5 (4-(3-hydroxybutyl)benzonitrile)

4-(3-Hydroxybutyl)benzonitrile is a versatile chemical intermediate characterized by its benzonitrile core and a 3-hydroxybutyl side chain. This structure imparts reactivity at both the nitrile and hydroxyl functional groups, enabling its use in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty materials. The compound's balanced polarity and stability make it suitable for coupling reactions, reductions, and further derivatization. Its well-defined molecular architecture ensures consistent performance in multi-step synthetic pathways. The presence of the hydroxyl group also allows for selective modifications, enhancing its utility in fine chemical applications. Proper handling and storage are recommended to maintain its integrity.

4-(3-hydroxybutyl)benzonitrile structure

1482496-86-5 structure

Product Name:4-(3-hydroxybutyl)benzonitrile

CAS No:1482496-86-5

MF:C₁₁H₁₃NO

MW:175.227022886276

CID:6289784

PubChem ID:115110861

Update Time:2025-08-01

4-(3-hydroxybutyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 4-(3-hydroxybutyl)benzonitrile
- EN300-1854585
- 1482496-86-5
- Inchi： 1S/C11H13NO/c1-9(13)2-3-10-4-6-11(8-12)7-5-10/h4-7,9,13H,2-3H2,1H3
- InChI Key： BNZWVOLQLKAQJX-UHFFFAOYSA-N
- SMILES： OC(C)CCC1C=CC(C#N)=CC=1

Computed Properties

Exact Mass: 175.099714038g/mol
Monoisotopic Mass: 175.099714038g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 3
Complexity: 186
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2
Topological Polar Surface Area: 44Å²

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Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1854585-1g	4-(3-hydroxybutyl)benzonitrile	1482496-86-5	1g	$1070.0	2023-09-18
Enamine	EN300-1854585-5g	4-(3-hydroxybutyl)benzonitrile	1482496-86-5	5g	$3105.0	2023-09-18
Enamine	EN300-1854585-10g	4-(3-hydroxybutyl)benzonitrile	1482496-86-5	10g	$4606.0	2023-09-18
Enamine	EN300-1854585-0.05g	4-(3-hydroxybutyl)benzonitrile	1482496-86-5	0.05g	$900.0	2023-09-18
Enamine	EN300-1854585-0.1g	4-(3-hydroxybutyl)benzonitrile	1482496-86-5	0.1g	$943.0	2023-09-18
Enamine	EN300-1854585-0.25g	4-(3-hydroxybutyl)benzonitrile	1482496-86-5	0.25g	$985.0	2023-09-18
Enamine	EN300-1854585-0.5g	4-(3-hydroxybutyl)benzonitrile	1482496-86-5	0.5g	$1027.0	2023-09-18
Enamine	EN300-1854585-1.0g	4-(3-hydroxybutyl)benzonitrile	1482496-86-5	1g	$1070.0	2023-05-26
Enamine	EN300-1854585-2.5g	4-(3-hydroxybutyl)benzonitrile	1482496-86-5	2.5g	$2100.0	2023-09-18
Enamine	EN300-1854585-5.0g	4-(3-hydroxybutyl)benzonitrile	1482496-86-5	5g	$3105.0	2023-05-26